Cas no 34632-69-4 (Ethyl 4-chloroquinazoline-2-carboxylate)

Ethyl 4-chloroquinazoline-2-carboxylate is a versatile quinazoline derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its reactive 4-chloro and ester functional groups make it a valuable building block for further derivatization, particularly in the development of kinase inhibitors and other biologically active compounds. The compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in synthetic applications. Its well-defined structure allows for precise modifications, facilitating the creation of targeted molecular frameworks. Ethyl 4-chloroquinazoline-2-carboxylate is commonly employed in medicinal chemistry research due to its compatibility with a range of coupling and substitution reactions.
Ethyl 4-chloroquinazoline-2-carboxylate structure
34632-69-4 structure
Product Name:Ethyl 4-chloroquinazoline-2-carboxylate
CAS No:34632-69-4
MF:C11H9ClN2O2
MW:236.654361486435
MDL:MFCD04107645
CID:304666
PubChem ID:3477840
Update Time:2025-06-08

Ethyl 4-chloroquinazoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-chloroquinazoline-2-carboxylate
    • 2-Quinazolinecarboxylicacid, 4-chloro-, ethyl ester
    • ETHYL 4-CHLORO-2-QUINAZOLINECARBOXYLATE
    • 2-Carbethoxy-4-chlorchinazolin
    • 2-ethoxycarbonyl-4-chloroquinazoline
    • 4-Chloro-2-(ethoxycarbonyl)quinazoline
    • 4-chloro-quinazoline-2-carboxylic acid ethyl ester
    • 2-QUINAZOLINECARBOXYLIC ACID, 4-CHLORO-, ETHYL ESTER
    • PubChem17807
    • ZMAJSODACDWUAS-UHFFFAOYSA-N
    • SBB098664
    • Ethyl4-Chloroquinazoline-2-carboxylate
    • HP22913
    • TRA0057277
    • AB17516
    • SY005039
    • AB1000334
    • CS-0
    • 34632-69-4
    • SCHEMBL161315
    • A849484
    • MFCD04107645
    • Z988984042
    • AC2318
    • EN300-62924
    • CS-0041693
    • MS-1837
    • AC-26858
    • (S)-3-Amino-3-(3-chloro-phenyl)-propionicacid
    • J-521001
    • FT-0645523
    • DTXSID20392838
    • AKOS005067022
    • DB-028046
    • MDL： MFCD04107645
    • Inchi： 1S/C11H9ClN2O2/c1-2-16-11(15)10-13-8-6-4-3-5-7(8)9(12)14-10/h3-6H,2H2,1H3
    • InChI Key： ZMAJSODACDWUAS-UHFFFAOYSA-N
    • SMILES： ClC1=C2C=CC=CC2=NC(C(=O)OCC)=N1

Computed Properties

  • Exact Mass: 236.03500
  • Monoisotopic Mass: 236.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 52.1

Experimental Properties

  • Density: 1.341
  • Melting Point: 100-101°C
  • Boiling Point: 391.3°C at 760 mmHg
  • Flash Point: 190.5℃
  • Refractive Index: 1.615
  • PSA: 52.08000
  • LogP: 2.45990

Ethyl 4-chloroquinazoline-2-carboxylate Security Information

  • Hazard Statement： H315-H319-H335
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Inert atmosphere,2-8°C

Ethyl 4-chloroquinazoline-2-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 4-chloroquinazoline-2-carboxylate Pricemore >>

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Ethyl 4-chloroquinazoline-2-carboxylate Production Method

Ethyl 4-chloroquinazoline-2-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:34632-69-4)Ethyl 4-chloroquinazoline-2-carboxylate
Order Number:A849484
Stock Status:in Stock
Quantity:10.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:25
Price ($):207.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:34632-69-4)Ethyl 4-chloroquinazoline-2-carboxylate
A849484
Purity:99%
Quantity:10.0g
Price ($):207.0
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